Cas no 710967-04-7 (4-(Cyclopropylamino)-3-nitrobenzonitrile)
710967-04-7 structure
Product Name:4-(Cyclopropylamino)-3-nitrobenzonitrile
CAS No:710967-04-7
MF:C10H9N3O2
MW:203.197361707687
MDL:MFCD03551825
CID:546047
PubChem ID:5215354
Update Time:2025-04-19
4-(Cyclopropylamino)-3-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Cyclopropylamino)-3-nitrobenzonitrile
- Benzonitrile, 4-(cyclopropylamino)-3-nitro-
- A866494
- CS-0208621
- SB77124
- 710967-04-7
- BS-24471
- AKOS008970128
- DTXSID40410568
- MFCD03551825
- SCHEMBL8248585
-
- MDL: MFCD03551825
- Inchi: 1S/C10H9N3O2/c11-6-7-1-4-9(12-8-2-3-8)10(5-7)13(14)15/h1,4-5,8,12H,2-3H2
- InChI Key: FSRZVSJCPWOIRG-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C#N)C=CC=1NC1CC1)=O
Computed Properties
- Exact Mass: 203.06900
- Monoisotopic Mass: 203.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 81.6Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 376.7±37.0 °C at 760 mmHg
- Flash Point: 181.6±26.5 °C
- PSA: 81.64000
- LogP: 2.63698
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4-(Cyclopropylamino)-3-nitrobenzonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(Cyclopropylamino)-3-nitrobenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(Cyclopropylamino)-3-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C986625-100mg |
4-(Cyclopropylamino)-3-nitrobenzonitrile |
710967-04-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C986625-250mg |
4-(Cyclopropylamino)-3-nitrobenzonitrile |
710967-04-7 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C986625-500mg |
4-(Cyclopropylamino)-3-nitrobenzonitrile |
710967-04-7 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C986625-1g |
4-(Cyclopropylamino)-3-nitrobenzonitrile |
710967-04-7 | 1g |
$98.00 | 2023-05-18 | ||
| Alichem | A019098311-100g |
4-(Cyclopropylamino)-3-nitrobenzonitrile |
710967-04-7 | 95% | 100g |
$400.00 | 2023-09-01 | |
| abcr | AB309103-1 g |
4-(Cyclopropylamino)-3-nitrobenzonitrile; 98% |
710967-04-7 | 1g |
€76.00 | 2023-04-26 | ||
| abcr | AB309103-5 g |
4-(Cyclopropylamino)-3-nitrobenzonitrile; 98% |
710967-04-7 | 5g |
€144.00 | 2023-04-26 | ||
| abcr | AB309103-25 g |
4-(Cyclopropylamino)-3-nitrobenzonitrile; 98% |
710967-04-7 | 25g |
€297.00 | 2023-04-26 | ||
| Chemenu | CM160902-100g |
4-(Cyclopropylamino)-3-nitrobenzonitrile |
710967-04-7 | 95% | 100g |
$311 | 2024-07-24 | |
| Fluorochem | 217188-1g |
4-(Cyclopropylamino)-3-nitrobenzonitrile |
710967-04-7 | 95% | 1g |
£25.00 | 2022-03-01 |
4-(Cyclopropylamino)-3-nitrobenzonitrile Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
710967-04-7 (4-(Cyclopropylamino)-3-nitrobenzonitrile) Related Products
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- 355022-17-2(4-(Isopropylamino)-3-nitrobenzonitrile)
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